Cas no 1071402-38-4 (4-chloro-2-iodo-1,3-benzothiazole)

4-Chloro-2-iodo-1,3-benzothiazole is a halogenated benzothiazole derivative with significant utility in organic synthesis and pharmaceutical research. Its structure, featuring both chloro and iodo substituents, enhances reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, making it a valuable intermediate for constructing complex heterocyclic frameworks. The electron-withdrawing nature of the halogens also facilitates nucleophilic substitution reactions, enabling further functionalization. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including potential antimicrobial or antitumor agents. Its stability under standard conditions ensures reliable handling and storage, while its high purity allows for precise synthetic applications.

4-chloro-2-iodo-1,3-benzothiazole structure

1071402-38-4 structure

Product Name:4-chloro-2-iodo-1,3-benzothiazole

CAS No:1071402-38-4

MF:C₇H₃ClINS

MW:295.527891397476

CID:2853357

PubChem ID:28690741

Update Time:2025-06-08

4-chloro-2-iodo-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

- 1071402-38-4
- 4-Chloro-2-iodobenzo[d]thiazole
- SCHEMBL21395484
- 4-Chloro-2-iodobenzothiazole
- DB-426391
- AKOS000298933
- 4-chloro-2-iodo-1,3-benzothiazole
- Inchi： 1S/C7H3ClINS/c8-4-2-1-3-5-6(4)10-7(9)11-5/h1-3H
- InChI Key： LERJYTBNTDHCPB-UHFFFAOYSA-N
- SMILES： IC1=NC2C(=CC=CC=2S1)Cl

Computed Properties

Exact Mass: 294.87195g/mol
Monoisotopic Mass: 294.87195g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.7
Topological Polar Surface Area: 41.1Å²

4-chloro-2-iodo-1,3-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM485263-1g	4-Chloro-2-iodobenzo[d]thiazole	1071402-38-4	97%	1g	$***	2023-04-03
Alichem	A059003938-5g	4-Chloro-2-iodobenzo[d]thiazole	1071402-38-4	97%	5g	$730.30	2023-09-04
Alichem	A059003938-10g	4-Chloro-2-iodobenzo[d]thiazole	1071402-38-4	97%	10g	$1005.00	2023-09-04
Alichem	A059003938-25g	4-Chloro-2-iodobenzo[d]thiazole	1071402-38-4	97%	25g	$1640.16	2023-09-04

4-chloro-2-iodo-1,3-benzothiazole Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
3. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
4. An atomic scale study of defects in Co2FeAl

Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
5. An Appraisal of pH triggered Bacitracin drug release, through composite hydrogel systems

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Additional information on 4-chloro-2-iodo-1,3-benzothiazole

Introduction to 4-Chloro-2-Iodo-1,3-Benzothiazole (CAS No. 1071402-38-4)

4-Chloro-2-Iodo-1,3-Benzothiazole is a highly specialized organic compound with the CAS number 1071402-38-4. This compound belongs to the class of benzothiazole derivatives, which are known for their unique electronic properties and wide-ranging applications in various fields of chemistry and materials science. The structure of benzothiazole itself is a fused bicyclic system consisting of a benzene ring and a thiazole ring, which contributes to its aromaticity and stability. The substitution of chlorine and iodine atoms at specific positions further enhances its chemical reactivity and functional versatility.

The synthesis of 4-chloro-2-iodo-1,3-benzothiazole typically involves multi-step organic reactions, including nucleophilic substitutions and aromatic substitutions. Recent advancements in synthetic methodologies have enabled the precise control over the regiochemistry and stereochemistry of such compounds, making them more accessible for research and industrial applications. The compound's ability to act as both an electron-deficient aromatic system and a potential ligand for metal complexes has been extensively explored in recent studies.

One of the most promising applications of benzothiazole derivatives lies in their use as building blocks for advanced materials. For instance, 4-chloro-2-iodo-1,3-benzothiazole has been utilized in the construction of two-dimensional covalent organic frameworks (COFs) due to its ability to form robust π-conjugated networks. These frameworks exhibit exceptional stability and conductivity, making them ideal candidates for energy storage devices such as supercapacitors and batteries.

In the field of medicinal chemistry, benzothiazole derivatives have shown significant potential as bioactive agents. Recent research has highlighted the antifungal and anticancer properties of 4-chloro-2-iodo-1,3-benzothiazole, particularly its ability to inhibit key enzymes involved in cellular metabolism. The presence of halogen substituents (chlorine and iodine) plays a crucial role in modulating the compound's pharmacokinetic properties, enhancing its bioavailability and efficacy.

The physical properties of 4-chloro-2-iodo-1,3-benzothiazole are also noteworthy. Its melting point, solubility, and thermal stability have been characterized in detail through advanced analytical techniques such as differential scanning calorimetry (DSC) and thermogravimetric analysis (TGA). These properties make it suitable for high-performance applications under extreme conditions.

From an environmental perspective, the ecological impact of benzothiazole derivatives has been a topic of growing concern. Recent studies have focused on assessing the biodegradability and toxicity of 4-chloro-2-iodo-1,3-benzothiazole to ensure its safe handling and disposal. Efforts are being made to develop eco-friendly synthesis routes that minimize waste generation and reduce the environmental footprint.

In conclusion, 4-chloro-2-Iodo-1,3-BenzoThiaZole is a versatile compound with immense potential across multiple disciplines. Its unique structure, coupled with cutting-edge research findings, positions it as a valuable tool in advancing modern science and technology.